Cas no 2228230-06-4 (1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228230-06-4
• MF: C₁₀H₉Br
• MW: 209.082462072372
• CID: 6023930
• PubChem ID: 165676686
• Update Time: 2025-06-09

1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene
• EN300-1907612
• 2228230-06-4

• Inchi： 1S/C10H9Br/c1-3-5-9-6-4-7-10(11)8(9)2/h1,4,6-7H,5H2,2H3
• InChI Key： OMVAAAOWSNUFSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC#C)=C1C

Computed Properties

• Exact Mass: 207.98876g/mol
• Monoisotopic Mass: 207.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene

Chemical Profile of 1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene (CAS No. 2228230-06-4)

1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene, identified by the CAS number 2228230-06-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This aromatic derivative, featuring a bromine substituent at the 1-position, a methyl group at the 2-position, and an alkyne moiety at the 3-position, exhibits a unique structural framework that lends itself to diverse chemical transformations and functional applications. The presence of multiple reactive sites makes it a valuable intermediate in the synthesis of more intricate molecules, particularly in the development of novel therapeutic agents.

The compound's structure is characterized by a benzene ring that has been modified with three distinct functional groups. The bromine atom at the 1-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct biaryl frameworks. The methyl group at the 2-position introduces steric and electronic effects that can influence the compound's reactivity and selectivity in subsequent synthetic steps. Additionally, the propargyl group (prop-2-yn-1-yl) at the 3-position contains an alkyne functionality, which can be further elaborated through hydrogenation, oxidation, or cycloaddition reactions, providing access to a wide array of derivatives.

In recent years, 1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene has been explored as a key intermediate in the synthesis of biologically active compounds. Its structural motif is reminiscent of several natural products and drug-like scaffolds, making it a promising candidate for drug discovery efforts. For instance, researchers have utilized this compound to construct analogs of known pharmaceuticals with improved pharmacokinetic properties or enhanced binding affinity to target proteins. The alkyne functionality has been particularly useful in generating conformationally constrained molecules, which can lead to more potent and selective therapeutic agents.

One notable application of 1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene is in the synthesis of small molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and phosphatases play crucial roles in numerous cellular pathways, and their inhibition is often desirable for therapeutic purposes. By leveraging the compound's reactive sites, chemists have developed libraries of derivatives that exhibit inhibitory activity against these enzymes. The bromine atom allows for easy introduction of aryl groups via cross-coupling reactions, while the alkyne can be used to introduce additional functional moieties that modulate enzyme binding interactions. Such strategies have led to the discovery of several lead compounds with promising preclinical profiles.

The versatility of 1-bromo-2-methyl-3-(prop-2-yn-1-yl)benzene also extends to material science applications. Its ability to undergo controlled polymerization or co-polymerization with other monomers has made it a valuable building block for designing advanced materials with tailored properties. For example, researchers have explored its use in generating conjugated polymers that exhibit excellent charge transport properties, which are essential for organic electronics applications such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of both bromine and alkyne functionalities allows for sequential functionalization strategies that enable precise control over polymer architecture and morphology.

Recent advances in synthetic methodologies have further enhanced the utility of 1-bromo-2-methyl-3-(prop-2-yn-1-yb)benzene as a synthetic intermediate. Transition-metal-catalyzed reactions, in particular, have enabled unprecedented levels of selectivity and efficiency in constructing complex molecular architectures from this precursor. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce diverse aryl or heteroaryl groups at specific positions on the benzene ring, while copper-catalyzed coupling reactions have allowed for the incorporation of alkynyl or allenyl moieties with high precision. These techniques have opened up new avenues for exploring structure-function relationships in drug discovery and material design.

The growing interest in 1-bromo--2-methyl--3-(prop--2--yn--1--yl)benzene has also spurred innovation in computational chemistry approaches to predict its reactivity and optimize synthetic routes. Molecular modeling studies have helped elucidate how different substituents influence electronic distributions across the benzene ring, providing insights into potential reaction pathways and regioselectivity trends. Additionally, density functional theory (DFT) calculations have been employed to predict energy barriers for various transformations involving this compound, enabling chemists to design more efficient synthetic strategies with minimal trial-and-error experimentation.

In conclusion, 1-bromo--2-methyl--3-(prop--2--yn--1--yl)benzene (CAS No.--2228230--06--4) represents a versatile building block with broad applicability across pharmaceutical chemistry and material science domains Its unique structural features make it an attractive intermediate for constructing complex molecules through diverse chemical transformations While current research primarily focuses on its role as a precursor for drug discovery efforts future studies may uncover additional innovative uses particularly when combined with emerging synthetic technologies